N-(4-chlorophenyl)-5-[(4-chloro-1H-pyrazol-1-yl)methyl]-2-furamide

• Molecular Formula: C15H11Cl2N3O2
• Molecular Weight: 336.2 g/mol
• IUPAC Name: N-(4-chlorophenyl)-5-[(4-chloropyrazol-1-yl)methyl]furan-2-carboxamide
• InChI: InChI=1S/C15H11Cl2N3O2/c16-10-1-3-12(4-2-10)19-15(21)14-6-5-13(22-14)9-20-8-11(17)7-18-20/h1-8H,9H2,(H,19,21)
• InChI Key: KNFBXDRIDWCTRT-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1NC(=O)C2=CC=C(O2)CN3C=C(C=N3)Cl)Cl

Description

N-(4-chlorophenyl)-5-[(4-chloro-1H-pyrazol-1-yl)methyl]-2-furamide, commonly referred to as CPPF, is a chemical compound that has gained significant attention in scientific research due to its potential use in the treatment of various diseases. CPPF is a furan derivative that has been synthesized through various methods and has shown promising results in various studies.

Scientific Research Applications

CPPF has shown potential in the treatment of various diseases, including cancer, inflammation, and neurological disorders. CPPF has been shown to inhibit the growth and proliferation of cancer cells, including breast cancer, lung cancer, and prostate cancer. CPPF has also been shown to reduce inflammation in animal models, making it a potential treatment for inflammatory diseases such as arthritis. Additionally, CPPF has been shown to have neuroprotective effects, making it a potential treatment for neurological disorders such as Alzheimer's disease.

Mechanism of Action

CPPF exerts its effects through the inhibition of various enzymes and proteins. CPPF has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. CPPF has also been shown to inhibit the activity of histone deacetylase (HDAC), a protein involved in the regulation of gene expression. Additionally, CPPF has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a role in cellular defense against oxidative stress.
Biochemical and Physiological Effects:
CPPF has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, and the reduction of inflammation. CPPF has also been shown to have neuroprotective effects, including the reduction of oxidative stress and the improvement of cognitive function.

Advantages and Limitations for Lab Experiments

CPPF has several advantages for lab experiments, including its high purity and stability. However, CPPF also has limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on CPPF, including the optimization of its synthesis method, the identification of its molecular targets, and the development of more effective formulations for its use in medical treatments. Additionally, further research is needed to investigate the potential toxicity of CPPF and its long-term effects on human health.

Synthesis Methods

CPPF can be synthesized through various methods, including the reaction of 4-chlorobenzaldehyde with 4-chloro-1H-pyrazole-1-carboxylic acid, followed by a reaction with furfurylamine. Another method involves the reaction of 4-chlorobenzaldehyde with 4-chloro-1H-pyrazole-1-carboxylic acid, followed by a reaction with furfurylamine hydrochloride. These methods have been developed and optimized to yield high purity CPPF.